Cas no 58950-35-9 (Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-)

• Product Name: Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-
• CAS No: 58950-35-9
• MF: C₂₁H₂₄N₁₀
• MW: 416.482261657715
• CID: 384202
• PubChem ID: 9573639
• Update Time: 2025-04-19

Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N,N'-bis[4-(aminomethyl)-1-(phenylmethyl)-1H-1,2,3-triazol-5-yl]-
• NSC-281301
• DTXSID00430500
• CHEMBL1939345
• NSC281301
• 58950-35-9

• Inchi： 1S/C21H24N10/c22-11-18-20(30(28-26-18)13-16-7-3-1-4-8-16)24-15-25-21-19(12-23)27-29-31(21)14-17-9-5-2-6-10-17/h1-10,15H,11-14,22-23H2,(H,24,25)
• InChI Key： JNBXHPZLCJVKET-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)N/C=N/C1=C(CN)N=NN1CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 416.219
• Monoisotopic Mass: 416.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.38
• Boiling Point: 726.2°Cat760mmHg
• Flash Point: 393°C
• Refractive Index: 1.726